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Compound of Interest

Compound Name: 6-O-Vanilloylajugol

Cat. No.: B169424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-O-Vanilloylajugol is a naturally occurring iridoid glycoside found in various plant species of

the Phlomis genus. Iridoids are a class of monoterpenoids known for their diverse biological

activities, and 6-O-Vanilloylajugol is of particular interest to the scientific community for its

potential pharmacological applications, including its antioxidant properties. This technical guide

provides a comprehensive overview of the known chemical properties of 6-O-Vanilloylajugol,
including its physicochemical characteristics, spectroscopic data, and information on its

isolation and characterization.

Physicochemical Properties
To date, comprehensive experimental data on the physicochemical properties of 6-O-
Vanilloylajugol, such as its melting point, boiling point, and solubility, are not readily available

in the public domain. The compound is typically supplied as a powder, with purity levels of 95%

or higher confirmed by High-Performance Liquid Chromatography (HPLC).[1]

The following table summarizes the available and computed physicochemical data for 6-O-
Vanilloylajugol.
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Property Value Source

Molecular Formula C₂₃H₃₀O₁₂ -

Molecular Weight 498.48 g/mol [1]

Appearance Powder [1]

Purity ≥ 95% (by HPLC) [1]

XLogP3 -1.68 Computed

Hydrogen Bond Donor Count 6 Computed

Hydrogen Bond Acceptor

Count
12 Computed

Rotatable Bond Count 7 Computed

Spectroscopic Data
The structural elucidation of 6-O-Vanilloylajugol has been primarily achieved through Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While specific

spectral data from the original isolation studies are not widely disseminated, the structural

confirmation of commercially available reference standards is typically performed using these

techniques.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a fundamental technique for determining the detailed molecular structure

of organic compounds. For 6-O-Vanilloylajugol, ¹H and ¹³C NMR would be employed to

identify the chemical environment of each proton and carbon atom, respectively. This allows for

the confirmation of the ajugol core, the vanilloyl moiety, and the glycosidic linkage.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound. High-resolution mass spectrometry (HRMS) would provide a precise mass

measurement for 6-O-Vanilloylajugol, further confirming its molecular formula of C₂₃H₃₀O₁₂.
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Isolation and Characterization
6-O-Vanilloylajugol is an iridoid that has been isolated from plants belonging to the Phlomis

genus, which is a part of the Lamiaceae family. The isolation process from plant material

typically involves the following workflow:

Caption: General workflow for the isolation and characterization of 6-O-Vanilloylajugol.

Experimental Protocols
General Isolation Procedure:

Extraction: The dried and powdered plant material (e.g., aerial parts of a Phlomis species) is

extracted exhaustively with a polar solvent such as methanol at room temperature.

Concentration: The resulting extract is concentrated under reduced pressure to yield a crude

residue.

Fractionation: The crude extract is then subjected to a series of chromatographic

separations. This may involve initial fractionation using column chromatography with silica

gel or other stationary phases.

Purification: Further purification is typically achieved through repeated column

chromatography, often utilizing different adsorbent materials like Sephadex, and culminating

in preparative High-Performance Liquid Chromatography (HPLC) to yield the pure

compound.

Structure Determination: The structure of the isolated 6-O-Vanilloylajugol is confirmed by

spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Chemical Reactivity and Antioxidant Activity
6-O-Vanilloylajugol is noted for its antioxidant properties. This reactivity is likely attributed to

the phenolic hydroxyl group present in the vanilloyl moiety, which can donate a hydrogen atom

to scavenge free radicals.

A common method to assess this antioxidant activity is the DPPH (2,2-diphenyl-1-

picrylhydrazyl) radical scavenging assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phlinosides D and E, phenylpropanoid glycosides, and iridoids from Phlomis linearis -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 6-O-Vanilloylajugol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169424#what-are-the-chemical-properties-of-6-o-
vanilloylajugol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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